N-[(3-cyclohexyl-1,2,4-oxadiazol-5-yl)methyl]-2,3,5-trimethylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-[(3-cyclohexyl-1,2,4-oxadiazol-5-yl)methyl]-2,3,5-trimethylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C18H24N6O/c1-11-9-15(24-18(20-11)12(2)13(3)22-24)19-10-16-21-17(23-25-16)14-7-5-4-6-8-14/h9,14,19H,4-8,10H2,1-3H3
• InChI Key: CNLMULPUVFIRJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)NCC3=NC(=NO3)C4CCCCC4)C)C
• Molecular Formula: C18H24N6O
• Molecular Weight: 340.4 g/mol

Description

N-[(3-cyclohexyl-1,2,4-oxadiazol-5-yl)methyl]-2,3,5-trimethylpyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C18H24N6O and its molecular weight is 340.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.20115941 g/mol and the complexity rating of the compound is 445. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activities

• Antitumor and Antimicrobial Activities : A study described the synthesis of novel compounds using enaminones as building blocks, which led to the creation of substituted pyrazoles showing antitumor and antimicrobial activities. These compounds exhibited cytotoxic effects against human breast and liver carcinoma cell lines comparable to 5-fluorouracil (Riyadh, 2011).

• Cognitive Impairment Treatment : Research on 3-aminopyrazolo[3,4-d]pyrimidinones indicated their use as inhibitors for phosphodiesterase 1 (PDE1), with potential applications in treating cognitive deficits associated with neurodegenerative and neuropsychiatric diseases (Li et al., 2016).

Chemical Synthesis and Regioselectivity

• Regioselective Synthesis : A method for the regioselective synthesis of substituted pyrazolo[1,5-a]pyrimidines was explored, highlighting the tunability of N-alkylation and providing a pathway for creating diverse derivatives with potential pharmacological activities (Drev et al., 2014).

• Fluorescent Probes Development : The synthesis of 3-formylpyrazolo[1,5-a]pyrimidines as intermediates for creating functional fluorophores was discussed. These compounds could serve as fluorescent probes for biological or environmental species detection (Castillo et al., 2018).

Anticancer and Anti-inflammatory Properties

• Anticancer and Anti-5-lipoxygenase Agents : Novel pyrazolo[3,4-d]pyrimidin-4(5H)-ones were synthesized, showing significant anticancer and anti-5-lipoxygenase activities. This research underscores the potential of pyrazolo[3,4-d]pyrimidines in developing new therapeutic agents (Rahmouni et al., 2016).